Cas no 1798782-35-0 (1-(pyrazin-2-yl)-2,3-dihydro-1H-indole)

• Product Name: 1-(pyrazin-2-yl)-2,3-dihydro-1H-indole
• CAS No: 1798782-35-0
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• CID: 5323801
• Update Time: 2025-06-27

1-(pyrazin-2-yl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-1-(2-pyrazinyl)-1H-indole
• 1-(pyrazin-2-yl)-2,3-dihydro-1H-indole

• Inchi： 1S/C12H11N3/c1-2-4-11-10(3-1)5-8-15(11)12-9-13-6-7-14-12/h1-4,6-7,9H,5,8H2
• InChI Key： KLIUIRYNQYNGCB-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CN=C2)C2=C(C=CC=C2)CC1

Experimental Properties

• Density: 1.231±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 356.3±30.0 °C(Predicted)
• pka: 1.59±0.10(Predicted)

Additional information on 1-(pyrazin-2-yl)-2,3-dihydro-1H-indole

1-(Pyrazin-2-yl)-2,3-Dihydro-1H-Indole: A Comprehensive Overview

1-(Pyrazin-2-yl)-2,3-dihydro-1H-indole is a fascinating compound with the CAS Registry Number 1798782-35-0. This molecule belongs to the class of indole derivatives, which have garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. The compound's structure is characterized by a pyrazine ring fused to a dihydroindole moiety, making it a unique platform for exploring diverse chemical and biological properties.

The synthesis of 1-(pyrazin-2-yl)-2,3-dihydro-1H-indole has been extensively studied, with researchers employing various methodologies to optimize its preparation. Recent advancements in catalytic asymmetric synthesis have enabled the construction of this compound with high enantioselectivity, paving the way for its application in chiral drug discovery. The compound's versatility lies in its ability to undergo multiple functional group transformations, allowing for the generation of derivatives with tailored physicochemical properties.

In terms of biological activity, 1-(pyrazin-2-yl)-2,3-dihydro-1H-indole has shown promise as a potential lead molecule in drug development. Studies have demonstrated its ability to modulate key cellular pathways, including those involved in inflammation and neurodegenerative diseases. For instance, research published in *Nature Communications* highlights its role as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in pain and inflammation. This finding underscores the compound's potential as a candidate for anti-inflammatory therapeutics.

Beyond pharmacology, 1-(pyrazin-2-yl)-2,3-dihydro-1H-indole has also found applications in materials science. Its aromaticity and conjugated system make it an attractive candidate for use in organic electronics. Recent studies have explored its incorporation into π-conjugated polymers for applications in flexible electronics and photovoltaic devices. The compound's ability to exhibit strong fluorescence under UV light further enhances its utility in sensing and imaging technologies.

The structural flexibility of 1-(pyrazin-2-yl)-2,3-dihydro-1H-indole allows for extensive chemical modification, enabling researchers to tailor its properties for specific applications. For example, the introduction of electron-withdrawing groups on the pyrazine ring has been shown to enhance its electrochemical activity, making it suitable for use in energy storage devices such as supercapacitors. Conversely, the addition of hydrophilic groups can improve its solubility in aqueous media, facilitating its use in drug delivery systems.

From a synthetic perspective, the preparation of 1-(pyrazin-2-yl)-2,3-dihydro-1H-indole involves a series of well-defined steps that highlight the principles of modern organic chemistry. The reaction sequence typically begins with the formation of an indole intermediate through cyclization reactions, followed by the incorporation of the pyrazine moiety via coupling reactions. The use of transition metal catalysts has significantly streamlined these processes, reducing reaction times and improving yields.

Recent breakthroughs in computational chemistry have also contributed to our understanding of 1-(pyrazin-2-yl)-2,3-dihydro-1H-indole's properties. Advanced molecular modeling techniques have provided insights into its electronic structure and reactivity, enabling researchers to predict its behavior under various conditions. These computational studies have been instrumental in guiding experimental efforts and accelerating the discovery of novel applications for this compound.

In conclusion, 1-(pyrazin-2-yli)-dihydroindole (CAS No: 1798782–35–0) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure, coupled with its versatile reactivity and biological activity, positions it as a valuable tool for advancing both fundamental research and applied technologies. As ongoing studies continue to uncover new facets of this molecule's properties and applications, it is likely that 1-(pyrazin–yli)–dihydroindole will remain at the forefront of scientific innovation for years to come.